![molecular formula C18H19NO3 B4996354 N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide](/img/structure/B4996354.png)
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide, also known as MDMA or ecstasy, is a psychoactive drug that has gained widespread popularity in recent years. Although it was initially used for therapeutic purposes, it is now a widely abused drug that is associated with many adverse effects. Despite its negative reputation, MDMA has been the subject of extensive scientific research due to its potential therapeutic benefits.
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is responsible for regulating mood, appetite, and sleep. Dopamine is a neurotransmitter that is responsible for feelings of pleasure and reward. Norepinephrine is a neurotransmitter that is responsible for the body's fight or flight response.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and prolactin. This compound has been shown to cause long-term changes in the brain, including damage to serotonin-producing neurons.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and it has a well-documented mechanism of action. However, its use is limited by its potential for abuse and the ethical concerns associated with its use in animal studies.
Future Directions
There are many potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide. One area of interest is the development of new therapeutic uses for the drug. Another area of interest is the development of new methods for synthesizing this compound that are more efficient and environmentally friendly. Finally, there is a need for more research on the long-term effects of this compound use, both in humans and in animal models.
Synthesis Methods
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide can be synthesized through a multistep process that involves the reaction of safrole with hydrobromic acid, followed by the reduction of the resulting bromosafrole with sodium borohydride. The resulting product is then treated with acetic anhydride and acetic acid to yield this compound.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic benefits. It has been studied for its potential use in the treatment of post-traumatic stress disorder (PTSD), anxiety, and depression. This compound has also been studied for its potential use in couples therapy, as it has been shown to increase feelings of empathy and closeness between partners.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c1-12-3-4-14(7-13(12)2)9-18(20)19-10-15-5-6-16-17(8-15)22-11-21-16/h3-8H,9-11H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPEBTCHXMGXABB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC(=O)NCC2=CC3=C(C=C2)OCO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.